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Compound of Interest

Compound Name: Methyl Vanillate

Cat. No.: B1676491

For Researchers, Scientists, and Drug Development Professionals

In the landscape of phenolic compounds, methyl vanillate and its close analogue, ethyl
vanillate, have garnered significant interest for their diverse biological activities and
applications in the food, cosmetic, and pharmaceutical industries.[1] Both derived from vanillic
acid, these esters share a common structural backbone but exhibit nuanced differences in their
physicochemical properties and biological performance. This guide provides an objective, data-
driven comparison of methyl vanillate and ethyl vanillate, offering a valuable resource for
researchers selecting the optimal compound for their specific application.

Physicochemical Properties: A Comparative
Overview

A fundamental understanding of the physicochemical properties of methyl and ethyl vanillate is
crucial for predicting their behavior in various experimental and physiological systems. The
addition of an ethyl group in place of a methyl group subtly alters key parameters such as
molecular weight, boiling point, and lipophilicity (logP).
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Property Methyl Vanillate Ethyl Vanillate

Molecular Formula CoH1004[2] C10H1204][3]

Molecular Weight 182.17 g/mol [2] 196.20 g/mol [3]
Light yellow to beige powder or

Appearance Colorless crystals
granules[1]

Melting Point 64-67 °C[4] 44 °C

Boiling Point 285-287 °C[4] 291-293 °C

Insoluble in water; soluble in ) )
. ] ) Very slightly soluble in water;
Solubility organic solvents like ]
soluble in alcohol[5]
chloroform and methanol[1]

logP (o/w) 1.59 2.08

Comparative Biological Performance

While both esters exhibit a range of biological activities, direct head-to-head quantitative
comparisons are limited in the scientific literature. The following sections summarize the known
activities of each compound, drawing comparisons where data is available.

Antioxidant Activity

Both methyl vanillate and ethyl vanillate have demonstrated notable antioxidant properties. A
study evaluating vanillic acid esters found that both methyl and ethyl vanillate showed strong
activity in the ABTS radical-scavenging assay, even stronger than the well-known antioxidant
Trolox.[6] However, in the same study, neither compound showed activity in the DPPH radical-
and galvinoxyl radical-scavenging assays, in contrast to their parent compound, vanillic acid.[6]
The antioxidant activity of these esters is believed to be linked to their lipophilicity, with
increased lipophilicity potentially enhancing their protective effects against free radical-induced
damage to biomembranes.[6]

Antimicrobial Activity

Vanillin and its derivatives are recognized for their antimicrobial properties.[7] While direct
comparative studies between methyl and ethyl vanillate are scarce, research on related
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compounds suggests that the ester group plays a role in their efficacy. For instance, in a study
comparing vanillin and ethyl vanillin, ethyl vanillin exhibited a lower minimum inhibitory
concentration (MIC) against Cronobacter species, suggesting greater bacteriostatic and
bactericidal activity.[8][9] This suggests that the ethyl ester may confer enhanced antimicrobial
properties, a hypothesis that warrants further direct investigation with methyl and ethyl
vanillate.

Anti-inflammatory Activity

Vanillin and its derivatives are known to possess anti-inflammatory properties, primarily through
the inhibition of the NF-kB signaling pathway, which leads to a reduction in pro-inflammatory
cytokines (e.g., IL-6, IL-8, TNF-a) and enzymes like COX-2 and iNOS.[10][11] While specific
comparative data for methyl and ethyl vanillate is not readily available, studies on vanillic acid
demonstrate its ability to inhibit neutrophil recruitment, oxidative stress, and cytokine
production.[12][13] Given their structural similarity, it is plausible that both methyl and ethyl
vanillate contribute to anti-inflammatory responses, though the relative potency of each
remains to be elucidated through direct comparative studies.

Cytotoxicity and Antiproliferative Activity

The potential of vanillin derivatives as anticancer agents has been an area of active research.
Methyl vanillate has been shown to inhibit the proliferation and migration of ovarian cancer
cells.[14] Another study on breast cancer cell lines indicated that while methyl vanillate itself
has effects, its dimer, methyl divanillate, showed a higher apoptotic effect and inhibition of
proliferation.[15] There is a lack of direct comparative studies evaluating the cytotoxic and
antiproliferative effects of methyl vanillate versus ethyl vanillate.

Synthesis of Methyl and Ethyl Vanillate

The most common method for synthesizing both methyl and ethyl vanillate is through the
Fischer-Speier esterification of vanillic acid.[16] This reaction involves refluxing vanillic acid
with the corresponding alcohol (methanol for methyl vanillate and ethanol for ethyl vanillate) in
the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[4] To drive the
reaction towards the formation of the ester, a large excess of the alcohol is typically used, and
the water produced during the reaction is removed.[1][8]

General Fischer Esterification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vanillate-and-its-ethyl-ester-derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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